Cas no 899991-10-7 (1-(3-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(3-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 899991-10-7
• MF: C₂₀H₁₇FN₂O₂
• MW: 336.359588384628
• CID: 5492592
• Update Time: 2025-11-06

1-(3-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(3-fluorophenyl)methyl]-1,2-dihydro-N-(3-methylphenyl)-2-oxo-
• 1-(3-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17FN2O2/c1-14-5-2-8-17(11-14)22-19(24)18-9-4-10-23(20(18)25)13-15-6-3-7-16(21)12-15/h2-12H,13H2,1H3,(H,22,24)
• InChI Key： ANFQFQRGGGRCMB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(F)=C2)C=CC=C1C(NC1=CC=CC(C)=C1)=O

Additional information on 1-(3-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(3-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899991-10-7)

The compound 1-(3-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899991-10-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a fluorophenyl moiety, a methylphenyl substituent, and a dihydropyridine core. These features make it a subject of interest in pharmaceutical and agrochemical research, particularly in the design of novel bioactive compounds. The presence of both fluorine and methyl groups enhances its potential for targeted interactions in biological systems.

In recent years, the demand for fluorinated compounds has surged due to their applications in drug discovery and material science. Researchers often search for terms like "fluorophenyl derivatives" or "dihydropyridine carboxamides" to explore their therapeutic potential. The compound's CAS No. 899991-10-7 serves as a critical identifier in chemical databases, facilitating precise literature reviews and patent searches. Its structural complexity aligns with trends in fragment-based drug design, a hot topic in modern medicinal chemistry.

The synthesis of 1-(3-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its molecular structure. These methods are frequently queried in search engines by chemists seeking validation protocols for similar compounds.

From an industrial perspective, this compound may find utility in developing high-performance materials or specialty chemicals. Its fluorine atom contributes to enhanced stability and bioavailability, a feature often discussed in forums focused on ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Additionally, its carboxamide group offers hydrogen-bonding capabilities, which are valuable in crystal engineering and supramolecular chemistry.

Environmental and regulatory considerations are also pivotal when handling 899991-10-7. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain its integrity. Queries like "stability of fluorinated carboxamides" reflect user concerns about long-term storage and handling best practices.

In summary, 1-(3-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide represents a versatile scaffold with broad applicability. Its combination of fluorine and dihydropyridine motifs positions it at the intersection of cutting-edge research and industrial innovation. As interest in tailored organic synthesis grows, this compound is likely to remain a focal point for scientific inquiry and technological advancement.